Palladium alloy pgc
Overview
Description
Palladium alloy PGC (Palladium-Gold-Copper) is a popular material used in various scientific research applications. This alloy has unique properties that make it suitable for various laboratory experiments. Palladium alloy PGC is a combination of three metals: palladium, gold, and copper.
Mechanism Of Action
The mechanism of action of palladium alloy PGC depends on the specific application. In catalysis, the alloy acts as a catalyst by providing a surface for the reactants to interact. The catalytic activity of palladium alloy PGC is due to the unique electronic structure of the metal atoms. In fuel cells, the alloy acts as an electrode, facilitating the conversion of chemical energy into electrical energy.
Biochemical And Physiological Effects
Palladium alloy PGC has no known biochemical or physiological effects. However, the use of this alloy in various scientific research applications can have indirect effects on the environment and human health. The production and disposal of palladium alloy PGC can lead to environmental pollution and contamination.
Advantages And Limitations For Lab Experiments
Palladium alloy PGC has several advantages for laboratory experiments. This alloy has high catalytic activity, stability, and selectivity, making it suitable for various chemical reactions. Palladium alloy PGC is also relatively inexpensive compared to other noble metals. However, the use of palladium alloy PGC has some limitations. This alloy can be sensitive to impurities, and its catalytic activity can be affected by the reaction conditions.
Future Directions
There are several future directions for palladium alloy PGC research. One direction is the development of new synthesis methods that can produce palladium alloy PGC with improved properties. Another direction is the exploration of new applications for this alloy, including in the production of renewable energy and environmental remediation. Additionally, research can focus on the environmental impact of palladium alloy PGC production and disposal, with the aim of reducing pollution and contamination.
Synthesis Methods
Palladium alloy PGC is synthesized by a combination of palladium, gold, and copper. The synthesis process involves the reduction of metal salts using a reducing agent. The reduction reaction is carried out in a solution containing metal salts, reducing agents, and stabilizers. The resulting product is then washed and dried to obtain the palladium alloy PGC.
Scientific Research Applications
Palladium alloy PGC is widely used in various scientific research applications. One of the primary applications of this alloy is in catalysis. Palladium alloy PGC is used as a catalyst in various chemical reactions, including hydrogenation, dehydrogenation, and oxidation reactions. This alloy is also used in the production of fuel cells, sensors, and electronic devices.
properties
CAS RN |
107373-32-0 |
|---|---|
Product Name |
Palladium alloy pgc |
Molecular Formula |
Au2Ca10Ga10Pd76 |
Molecular Weight |
9580 g/mol |
InChI |
InChI=1S/2Au.10Ca.10Ga.76Pd |
InChI Key |
ZHCBILLAIKATBT-UHFFFAOYSA-N |
SMILES |
[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Au].[Au] |
Canonical SMILES |
[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ca].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Au].[Au] |
synonyms |
palladium alloy PGC PGC palladium alloy |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine](/img/structure/B12014.png)
